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Compound of Interest

Compound Name: Acid red 73

Cat. No.: B1665444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Acid Red 73, an azo

dye, in textile dye uptake experiments. The document outlines detailed experimental protocols,

presents quantitative data from various studies, and includes diagrams to illustrate

experimental workflows and the principles of dye adsorption. This information is intended to

guide researchers in designing and conducting their own dye uptake studies.

Introduction
Acid Red 73 is a water-soluble anionic dye widely used in the textile industry. Due to its

potential environmental impact, it is also a model compound for studying dye removal and

wastewater treatment processes. Understanding the kinetics and equilibrium of Acid Red 73
uptake by various materials is crucial for developing efficient dyeing processes and effective

remediation technologies.

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the adsorption of

Acid Red 73 and other acid dyes by different adsorbents.

Table 1: Adsorption Capacities and Isotherm Models for Acid Dyes
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Adsorbent Acid Dye

Maximum
Adsorption
Capacity
(mg/g)

Isotherm
Model

Reference

Rice Wine Lees Acid Red 73 18.74 Freundlich [1]

Activated Palm

Ash
Acid Green 25 181.8 Freundlich [2]

Parthenium

hysterophorus L.
Acid Red 73

2.4 (actual

amount

adsorbed)

Freundlich [3]

Chitosan

Hydrogel (CSH)
Acid Red 27 2732.2 Langmuir [4]

Chitosan Aerogel

(CSA)
Acid Red 27 676.7 Langmuir [4]

Chitosan Powder

(CSP)
Acid Red 27 534.8 Langmuir [4]

Chitosan

Electrospun

Nanofiber

(CSEN)

Acid Red 27 215.5 Langmuir [4]

Pine Tree-

Derived Biochar
Acid Violet 17 29 Langmuir [5][6]

Activated Carbon Acid Red 114 101.0 Langmuir [2]

Table 2: Kinetic Models for Acid Dye Adsorption
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Adsorbent Acid Dye Kinetic Model Reference

Rice Wine Lees Acid Red 73 Pseudo-first-order [1]

Parthenium

hysterophorus L.
Acid Red 73 Pseudo-first-order [3]

Activated Palm Ash Acid Green 25 Pseudo-second-order [2]

Waste Cotton

Activated Carbon
Acid Dyes Pseudo-second-order [7]

Chitosan (four

morphologies)
Acid Red 27 Pseudo-second-order [4]

Wool Fibers Acid Red 1 Pseudo-second-order [8]

Experimental Protocols
General Batch Adsorption Experiment
This protocol describes a general method for investigating the uptake of Acid Red 73 by a

solid adsorbent in a batch system.

Materials:

Acid Red 73 stock solution (e.g., 1000 mg/L)

Adsorbent material (e.g., activated carbon, biochar, textile fabric)

pH adjustment solutions (e.g., 0.1 M HCl, 0.1 M NaOH)

Conical flasks or beakers

Orbital shaker or magnetic stirrer

Spectrophotometer

Centrifuge or filtration apparatus

pH meter
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Procedure:

Preparation of Dye Solutions: Prepare a series of Acid Red 73 solutions of known

concentrations (e.g., 10, 20, 50, 100 mg/L) by diluting the stock solution.

Adsorption Experiment:

Take a fixed volume of each dye solution in separate flasks (e.g., 50 mL).

Adjust the initial pH of the solutions to the desired value using HCl or NaOH.[2][5][6][9]

Add a known mass of the adsorbent to each flask (e.g., 0.1 g).

Place the flasks on an orbital shaker and agitate at a constant speed (e.g., 150 rpm) and

temperature for a predetermined time to reach equilibrium.[5][6]

Sample Analysis:

After agitation, separate the adsorbent from the solution by centrifugation or filtration.

Measure the final concentration of Acid Red 73 in the supernatant using a

spectrophotometer at its maximum absorbance wavelength (λmax). The λmax for many

acid dyes can be determined by scanning the absorbance of a dilute solution over the

visible spectrum.[10][11]

Data Calculation:

Calculate the amount of dye adsorbed per unit mass of adsorbent (qe, in mg/g) using the

following equation: qe = (C0 - Ce) * V / m where:

C0 is the initial dye concentration (mg/L)

Ce is the equilibrium dye concentration (mg/L)

V is the volume of the solution (L)

m is the mass of the adsorbent (g)
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Calculate the percentage of dye removal using: % Removal = ((C0 - Ce) / C0) * 100

Kinetic Studies
To determine the rate of dye uptake, samples are taken at different time intervals during the

batch adsorption experiment. The concentration of the dye is measured at each time point, and

the data is fitted to various kinetic models (e.g., pseudo-first-order, pseudo-second-order) to

determine the rate constants.[7][8]

Isotherm Studies
To understand the equilibrium relationship between the dye concentration in the solution and

the amount of dye adsorbed on the material, experiments are conducted with varying initial dye

concentrations while keeping other parameters constant. The resulting data is then fitted to

isotherm models such as the Langmuir and Freundlich models.[2][3]

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for a textile dye uptake experiment.
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Caption: General workflow for a textile dye uptake experiment.
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Dye Adsorption Mechanism
The following diagram illustrates the key steps involved in the adsorption of dye molecules onto

a porous adsorbent.
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Caption: Steps in the adsorption of dye onto a porous material.

Factors Affecting Dye Uptake
This diagram shows the logical relationship between key experimental parameters and the

efficiency of dye uptake.
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Caption: Key parameters influencing dye uptake efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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